Cas no 99372-74-4 (1,12-Dodecanediylbis(tributylphosphonium) Dibromide)

• Product Name: 1,12-Dodecanediylbis(tributylphosphonium) Dibromide
• CAS No: 99372-74-4
• MF: C₃₆H₇₈Br₂P₂
• MW: 732.760052204132
• CID: 802435
• PubChem ID: 11765500
• Update Time: 2025-08-03

1,12-Dodecanediylbis(tributylphosphonium) Dibromide Chemical and Physical Properties

Names and Identifiers

• 1,12-Dodecanediylbis(tributylphosphonium) Dibromide
• 1,12-DODECANEDIYL-BIS(TRIBUTYLPHOSPHONIUM) DIBROMIDE
• tributyl(12-tributylphosphaniumyldodecyl)phosphanium,dibromide
• Dodecamethylenebis(tributylphosphonium) dibromide
• CHEMBL202870
• 1,12-Dodecanediylbis(tributylphosphonium)dibromide
• DTXSID00471993
• tributyl(12-tributylphosphaniumyldodecyl)phosphanium;dibromide
• FT-0667764
• 1,12-Bis(tributyl phosphonium)dodecane dibromide
• Dodecane-1,12-diylbis(tributylphosphonium) bromide
• 99372-74-4
• SCHEMBL2441715

• Inchi： 1S/C36H78P2.2BrH/c1-7-13-29-37(30-14-8-2,31-15-9-3)35-27-25-23-21-19-20-22-24-26-28-36-38(32-16-10-4,33-17-11-5)34-18-12-6;;/h7-36H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： ZQHJAOSIJREVKP-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](CCCC)(CCCC)(CCCC)CCCCCCCCCCCC[P+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 730.39500
• Monoisotopic Mass: 730.39455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 31
• Complexity: 375
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: NA
• PSA: 27.18000
• LogP: 7.73120

1,12-Dodecanediylbis(tributylphosphonium) Dibromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds

Additional information on 1,12-Dodecanediylbis(tributylphosphonium) Dibromide

1,12-Dodecanediylbis(tributylphosphonium) Dibromide

1,12-Dodecanediylbis(tributylphosphonium) Dibromide (CAS No. 99372-74-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry, catalysis, and materials science. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in various industrial and academic settings. Recent advancements in its synthesis, characterization, and utilization have further solidified its position as a valuable tool in modern chemical research.

The molecular structure of 1,12-Dodecanediylbis(tributylphosphonium) Dibromide consists of a dodecanediyl chain bridging two tributylphosphonium groups, with bromide ions serving as counterions. This configuration endows the compound with distinct electronic and steric properties, making it highly suitable for specific chemical transformations. The tributylphosphonium moiety is particularly notable for its ability to act as a phase-transfer catalyst, facilitating reactions between immiscible phases such as oil and water. Recent studies have highlighted its effectiveness in enhancing the efficiency of various organic reactions, including nucleophilic substitutions and Diels-Alder reactions.

One of the most promising applications of 1,12-Dodecanediylbis(tributylphosphonium) Dibromide lies in its role as a precursor for the synthesis of advanced materials. For instance, researchers have utilized this compound to develop novel phosphorus-containing polymers with enhanced thermal stability and conductivity. These materials hold potential for use in high-performance electronics and energy storage systems. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

Recent breakthroughs in green chemistry have also brought 1,12-Dodecanediylbis(tributylphosphonium) Dibromide into focus as an environmentally friendly alternative to traditional reagents. Its use in solvent-free reaction conditions has been demonstrated to significantly reduce waste generation while maintaining high reaction yields. This aligns with the growing global emphasis on sustainable chemical processes and underscores the compound's role in promoting eco-friendly practices within the industry.

In terms of characterization techniques, modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided unprecedented insights into the structural properties of 1,12-Dodecanediylbis(tributylphosphonium) Dibromide. These studies have revealed intricate details about its molecular geometry and intermolecular interactions, which are crucial for understanding its reactivity and functionality. Additionally, computational chemistry tools have been employed to model the compound's behavior under various reaction conditions, further enhancing our ability to predict and optimize its performance in different applications.

The synthesis of 1,12-Dodecanediylbis(tributylphosphonium) Dibromide typically involves a multi-step process that begins with the preparation of the dodecanediyl chain followed by functionalization with tributylphosphonium groups. Recent innovations in this synthesis pathway have led to improved yields and reduced production costs, making the compound more accessible for large-scale applications. Moreover, researchers have explored alternative starting materials and reaction conditions to further streamline the synthesis process.

Despite its numerous advantages, the use of 1,12-Dodecanediylbis(tributylphosphonium) Dibromide is not without challenges. Issues such as limited stability under certain environmental conditions and potential side reactions necessitate careful optimization of reaction parameters. However, ongoing research is addressing these limitations through modifications to the compound's structure and improvements in its handling techniques.

In conclusion, 1,12-Dodecanediylbis(tributylphosphonium) Dibromide (CAS No. 99372-74-4) stands out as a multifaceted compound with a wide range of applications across diverse chemical disciplines. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial processes. As research continues to uncover new possibilities for this compound, its role in shaping future chemical innovations is expected to grow significantly.